Cas no 727968-53-8 (1-(3-methoxyphenyl)ethyl(propyl)amine)

• Product Name: 1-(3-methoxyphenyl)ethyl(propyl)amine
• CAS No: 727968-53-8
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• MDL: MFCD09931888
• CID: 559063
• PubChem ID: 13143513
• Update Time: 2025-11-02

1-(3-methoxyphenyl)ethyl(propyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,3-methoxy-a-methyl-N-propyl-
• Benzenemethanamine, 3-methoxy-alpha-methyl-N-propyl- (9CI)
• N-[1-(3-methoxyphenyl)ethyl]propan-1-amine
• 1-(3-methoxyphenyl)ethyl(propyl)amine
• CS-0297902
• EN300-32212
• DTXSID70521454
• SCHEMBL13137644
• N-(1-(3-Methoxyphenyl)ethyl)propan-1-amine
• 727968-53-8
• [1-(3-METHOXYPHENYL)ETHYL](PROPYL)AMINE
• AKOS000176028

• MDL： MFCD09931888
• Inchi： 1S/C12H19NO/c1-4-8-13-10(2)11-6-5-7-12(9-11)14-3/h5-7,9-10,13H,4,8H2,1-3H3
• InChI Key： JPIAIARTLGDOET-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C(C)NCCC

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(3-methoxyphenyl)ethyl(propyl)amine

Comprehensive Guide to 1-(3-Methoxyphenyl)ethyl(propyl)amine (CAS No. 727968-53-8): Properties, Applications, and Market Insights

1-(3-Methoxyphenyl)ethyl(propyl)amine (CAS No. 727968-53-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, chemical synthesis, and material science. This compound, characterized by its unique methoxyphenyl and amine functional groups, offers a wide range of applications due to its versatile chemical properties. In this article, we delve into the molecular structure, synthesis methods, applications, and current market trends of this intriguing compound.

The molecular formula of 1-(3-Methoxyphenyl)ethyl(propyl)amine is C12H19NO, with a molecular weight of 193.29 g/mol. The presence of the methoxy group (-OCH3) at the 3-position of the phenyl ring enhances its solubility in organic solvents, making it a valuable intermediate in synthetic chemistry. Researchers have explored its potential as a building block for more complex molecules, particularly in the development of pharmaceutical intermediates and bioactive compounds.

One of the most notable applications of 1-(3-Methoxyphenyl)ethyl(propyl)amine is in the pharmaceutical industry. Its structural features make it a promising candidate for the synthesis of central nervous system (CNS) agents and neurotransmitter modulators. Recent studies have highlighted its role in the development of novel therapeutic agents targeting neurological disorders, a topic of growing interest in the medical community. The compound's ability to interact with specific receptors in the brain has sparked curiosity among researchers exploring treatments for conditions such as anxiety and depression.

In addition to its pharmaceutical applications, 1-(3-Methoxyphenyl)ethyl(propyl)amine is also utilized in the field of material science. Its aromatic and amine functionalities make it a suitable precursor for the synthesis of advanced polymers and coatings. These materials are increasingly sought after in industries such as electronics, automotive, and aerospace, where high-performance polymers are in demand for their durability and thermal stability.

The synthesis of 1-(3-Methoxyphenyl)ethyl(propyl)amine typically involves multi-step organic reactions, including alkylation and reductive amination processes. Researchers have optimized these methods to improve yield and purity, ensuring the compound meets the stringent requirements of industrial and academic applications. The growing interest in green chemistry has also led to the exploration of eco-friendly synthesis routes, aligning with global sustainability goals.

Market trends indicate a rising demand for 1-(3-Methoxyphenyl)ethyl(propyl)amine, driven by its expanding applications in pharmaceuticals and materials. The compound's versatility and potential for customization have positioned it as a valuable asset in the chemical industry. Suppliers and manufacturers are increasingly focusing on scaling up production to meet the needs of research institutions and industrial clients worldwide.

For researchers and industry professionals seeking high-quality 1-(3-Methoxyphenyl)ethyl(propyl)amine, it is essential to source the compound from reputable suppliers who adhere to strict quality control standards. Proper handling and storage are also critical to maintaining the compound's stability and efficacy. As the scientific community continues to uncover new applications for this compound, its significance in various fields is expected to grow exponentially.

In conclusion, 1-(3-Methoxyphenyl)ethyl(propyl)amine (CAS No. 727968-53-8) is a compound of immense potential, with applications spanning pharmaceuticals, material science, and beyond. Its unique chemical properties and adaptability make it a subject of ongoing research and innovation. By staying informed about the latest developments and market trends, stakeholders can leverage the full potential of this remarkable compound.